Cas no 17175-11-0 (Carbonic acid, 4-nitrophenyl phenyl ester)

Carbonic acid, 4-nitrophenyl phenyl ester structure
17175-11-0 structure
Product name:Carbonic acid, 4-nitrophenyl phenyl ester
CAS No:17175-11-0
MF:C13H9NO5
MW:259.21426
MDL:MFCD30599313
CID:1354457
PubChem ID:555136

Carbonic acid, 4-nitrophenyl phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, 4-nitrophenyl phenyl ester
    • Carbonic acid phenyl(4-nitrophenyl) ester
    • Carbonic acid phenyl 4-nitrophenyl ester
    • Carbonic acid (p-nitrophenyl)phenyl ester
    • (4-nitrophenyl) phenyl carbonate
    • SCHEMBL6322393
    • DTXSID701269135
    • IICMBPLBSCZBTN-UHFFFAOYSA-N
    • 4-Nitrophenyl phenyl carbonate
    • 17175-11-0
    • Carbonic acid, p-nitrophenyl phenyl ester
    • AS-78286
    • D97212
    • 4-Nitrophenyl phenyl carbonate #
    • MDL: MFCD30599313
    • Inchi: InChI=1S/C13H9NO5/c15-13(18-11-4-2-1-3-5-11)19-12-8-6-10(7-9-12)14(16)17/h1-9H
    • InChI Key: IICMBPLBSCZBTN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)OC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.04807
  • Monoisotopic Mass: 259.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 3.1

Experimental Properties

  • PSA: 78.67

Carbonic acid, 4-nitrophenyl phenyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1054867-1g
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
1g
$505 2024-06-06
eNovation Chemicals LLC
Y1054867-1g
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
1g
$505 2025-02-20
1PlusChem
1P00AX5B-1g
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
1g
$522.00 2024-06-19
1PlusChem
1P00AX5B-250mg
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
250mg
$276.00 2024-06-19
A2B Chem LLC
AF08719-1g
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
1g
$587.00 2024-04-20
eNovation Chemicals LLC
Y1054867-250mg
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
250mg
$260 2025-02-20
Aaron
AR00AXDN-250mg
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
250mg
$260.00 2025-02-11
Aaron
AR00AXDN-1g
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
1g
$520.00 2025-02-11
eNovation Chemicals LLC
Y1054867-250mg
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
250mg
$260 2025-03-01
eNovation Chemicals LLC
Y1054867-250mg
Carbonic acid phenyl(4-nitrophenyl) ester
17175-11-0 95%
250mg
$260 2024-06-06

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